Cas no 2172137-38-9 (2-(2-methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid
• CAS No: 2172137-38-9
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 6499246
• PubChem ID: 165503956
• Update Time: 2025-06-28

2-(2-methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid
• 2-[(2-methylpent-4-yn-2-yl)amino]-1,3-thiazole-5-carboxylic acid
• EN300-1450165
• 2172137-38-9

• Inchi： 1S/C10H12N2O2S/c1-4-5-10(2,3)12-9-11-6-7(15-9)8(13)14/h1,6H,5H2,2-3H3,(H,11,12)(H,13,14)
• InChI Key： FYWFBZRGHIVKRH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1NC(C)(C)CC#C

Computed Properties

• Exact Mass: 224.06194880g/mol
• Monoisotopic Mass: 224.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 90.5Ų

Additional information on 2-(2-methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid

2-(2-Methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic Acid: A Comprehensive Overview

2-(2-Methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid is a compound with the CAS number No. 2172137-38-9, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of 2-(2-methylpent-4-yn-2-yl)amino-1,3-thiazole-5-carboxylic acid is characterized by a thiazole ring system, a carboxylic acid group, and a substituted amino group. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, serves as a central scaffold for various functional groups. The presence of the carboxylic acid group at position 5 of the thiazole ring suggests potential for further chemical modifications, such as esterification or amidation, which could enhance its bioavailability or target specificity.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. For instance, researchers have explored the role of thiazole carboxylic acids in modulating inflammatory pathways by targeting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore the potential of No. 2172137-38-9 as a lead compound for designing novel anti-inflammatory drugs.

The synthesis of No. 2172137-38-9 involves a multi-step process that typically begins with the preparation of the thiazole core followed by functionalization at specific positions. One common approach involves the cyclization of an appropriate mercaptobenzene derivative under acidic conditions to form the thiazole ring. Subsequent steps may include nucleophilic substitution or coupling reactions to introduce the aminoalkynyl group and carboxylic acid functionality.

In terms of biological activity, No. 2172137-38-9 has shown promising results in preclinical studies targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its ability to inhibit pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-alpha) and interleukin 6 (IL6) makes it a potential candidate for therapeutic intervention in these conditions.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of No. 2172137-38 to various protein targets using molecular docking studies. These studies have revealed that the compound exhibits strong binding interactions with COX enzymes due to its unique combination of hydrophobic and hydrogen-bonding groups.

Another area of interest lies in the exploration of thiazole carboxylic acids as scaffolds for designing peptide mimetics or small molecule inhibitors targeting protein-protein interactions (PPIs). Given its structural flexibility, No. 2172137 could serve as a valuable tool in this emerging field.

In conclusion, No. 2172137, or No. 217, represents a compelling example of how structural diversity within thiazole derivatives can be harnessed to develop innovative therapeutic agents. As research continues to uncover new insights into its biological mechanisms and potential applications, this compound is poised to play a significant role in advancing modern drug discovery efforts.